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Compound of Interest

Compound Name: Allyl phenyl arsinic acid

Cat. No.: B15481911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl phenyl arsinic acid, with the chemical formula C₉H₁₁AsO₂, is an organoarsenic

compound featuring a pentavalent arsenic atom bonded to a phenyl group, an allyl group, and

two hydroxyl groups.[1] While specific, documented applications of allyl phenyl arsinic acid in

organic synthesis are not extensively reported in current literature, its unique structure,

combining the reactivity of an allyl moiety and a phenylarsonic acid derivative, presents

intriguing possibilities for its use as a versatile reagent or building block.[1] The presence of the

allyl group suggests potential for participation in various carbon-carbon bond-forming reactions,

such as cross-coupling and polymerization, while the arsinic acid functionality may influence

catalytic activity or serve as a handle for further transformations.

These notes provide an overview of the compound's properties, plausible synthetic routes, and

potential applications based on the known reactivity of its functional groups. The experimental

protocols provided are based on established procedures for analogous compounds and are

intended to serve as a starting point for further investigation.

Physicochemical Properties
A summary of the key physicochemical properties of allyl phenyl arsinic acid is presented

below.
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Property Value

Molecular Formula C₉H₁₁AsO₂

Molecular Weight 226.10 g/mol [1]

IUPAC Name Phenyl(prop-2-en-1-yl)arsinic acid[1]

CAS Number 21905-27-1[1]

SMILES C=CC--INVALID-LINK--(c1ccccc1)O[1]

Synthesis of Allyl Phenyl Arsinic Acid
While a specific, detailed experimental protocol for the synthesis of allyl phenyl arsinic acid is

not readily available in the literature, a plausible synthetic route can be proposed based on

standard organoarsenic chemistry. The most direct approach involves the allylation of

phenylarsonic acid.

Diagram of Proposed Synthetic Pathway
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Caption: Proposed synthesis of allyl phenyl arsinic acid.

Experimental Protocol: Synthesis of Allyl Phenyl Arsinic
Acid (Proposed)
This protocol is adapted from the synthesis of related arsonic acids.
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Materials:

Phenylarsonic acid

Allyl bromide

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl, concentrated)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic

stirrer, separatory funnel, etc.)

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

phenylarsonic acid (1 equivalent) in an aqueous solution of sodium hydroxide (2

equivalents).

To the stirred solution, add allyl bromide (1.1 equivalents) dropwise at room temperature.

After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

Wash the aqueous layer with diethyl ether to remove any unreacted allyl bromide.

Carefully acidify the aqueous layer with concentrated hydrochloric acid until a precipitate

forms. The pH should be acidic to Congo red paper.

Collect the precipitate by vacuum filtration and wash with cold water.
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The crude product can be recrystallized from hot water or an appropriate solvent system to

yield pure allyl phenyl arsinic acid.

Dry the purified product under vacuum over a suitable desiccant.

Characterization:

The final product should be characterized by standard analytical techniques, such as ¹H NMR,

¹³C NMR, and mass spectrometry, to confirm its structure and purity.

Potential Applications in Organic Synthesis
The bifunctional nature of allyl phenyl arsinic acid opens up several potential avenues for its

application in organic synthesis.

Cross-Coupling Reactions
The allyl group is a versatile handle for various cross-coupling reactions. While no direct

applications of allyl phenyl arsinic acid in this context are reported, it could potentially serve

as a precursor to allyl-functionalized aromatic compounds.[1]

Diagram of Potential Cross-Coupling Application
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Caption: Potential use in palladium-catalyzed cross-coupling.

Polymerization
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Allyl-containing monomers can undergo polymerization, although often with lower reactivity

compared to vinyl monomers. Allyl phenyl arsinic acid could potentially be used as a

monomer or co-monomer to introduce the phenylarsonic acid moiety into a polymer backbone.

This could impart unique properties to the resulting polymer, such as altered solubility, thermal

stability, or potential for further functionalization at the arsenic center.

Precursor to Other Organoarsenic Compounds
The reactivity of the allyl double bond allows for a range of chemical transformations, such as

dihydroxylation, epoxidation, or hydroboration-oxidation. These reactions would yield new

functionalized phenyl arsinic acid derivatives with potential applications in medicinal chemistry

or materials science.

Representative Experimental Protocol: Reaction
with Thiols
The reaction of arsonic acids with thiols is a known process. The following protocol, based on

the reaction of allyl arsonic acid with thiophenol, illustrates the reactivity at the arsenic center

and can be adapted for allyl phenyl arsinic acid to explore its chemical behavior.[2]

Experimental Protocol: Reaction of Allyl Phenyl Arsinic
Acid with Thiophenol (Representative)
Materials:

Allyl phenyl arsinic acid

Thiophenol

Anhydrous toluene

Standard inert atmosphere glassware and equipment (Schlenk line, septa, etc.)

Procedure:

In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve allyl phenyl
arsinic acid (1 equivalent) in anhydrous toluene.
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To this solution, add thiophenol (2.2 equivalents) via syringe.

Stir the reaction mixture at room temperature for 24 hours.

Monitor the reaction progress by TLC or ¹H NMR spectroscopy.

Upon completion, the solvent can be removed under reduced pressure.

The resulting product mixture, which may contain the corresponding dithioarsonite and

diphenyl disulfide, can be purified by column chromatography on silica gel.[2]

Conclusion
Allyl phenyl arsinic acid remains a compound with underexplored potential in organic

synthesis. Its synthesis is achievable through established organoarsenic chemistry, and its

structure suggests a range of possible applications, from a building block in cross-coupling

reactions to a monomer in polymerization. The provided protocols offer a foundation for

researchers to begin investigating the reactivity and utility of this intriguing molecule. Further

research is warranted to fully elucidate its role and potential applications in modern organic

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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